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Compound of Interest

Compound Name: Metolcarb-d3

Cat. No.: B12414777

Metolcarb-d3, a deuterated analog of the carbamate insecticide Metolcarb, requires
meticulous handling and disposal to ensure the safety of laboratory personnel and to prevent
environmental contamination. As a cholinesterase inhibitor, Metolcarb-d3 is classified as a
hazardous substance, toxic if swallowed or in contact with skin, and very toxic to aquatic life
with long-lasting effects.[1][2] Adherence to proper disposal protocols is not only a regulatory
requirement but also a cornerstone of responsible research.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE). This includes, but is not limited to:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles to shield from potential splashes.

Lab Coat: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In cases of inadequate ventilation or the potential for aerosol
generation, a suitable respirator should be worn.

Always handle Metolcarb-d3 in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.[3]
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Quantitative Toxicity Data

The following table summarizes the acute toxicity data for Metolcarb. Due to the isotopic
labeling, the toxicity of Metolcarb-d3 is expected to be comparable to that of Metolcarb.

Route of Exposure  Species LD50 Value Reference
Oral Rat 268 mg/kg [4]

Toxic in contact with
Dermal - ] [1]

skin

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the safe disposal of Metolcarb-d3 from a
laboratory setting.

1. Waste Segregation and Collection:

e Solid Waste: All solid waste contaminated with Metolcarb-d3, including unused product,
contaminated lab supplies (e.g., weigh boats, pipette tips, gloves), should be collected in a
designated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Solutions containing Metolcarb-d3 should be collected in a separate, leak-
proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

e Sharps: Any sharps, such as needles or broken glass contaminated with Metolcarb-d3,
must be placed in a designated sharps container for hazardous chemical waste.

2. Decontamination of Labware:

o All glassware and equipment that have come into contact with Metolcarb-d3 must be
decontaminated.

e A common procedure involves rinsing the contaminated items multiple times with a suitable
solvent (e.g., methanol or acetonitrile), and collecting the rinsate as hazardous liquid waste.
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» Following the solvent rinse, wash the labware with soap and water.
3. Spill Management:

In the event of a spill, immediate action is crucial to prevent exposure and environmental
release.

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

o Contain: For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o Collect: Place all contaminated absorbent material and cleaning supplies into a designated
hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

4. Waste Storage and Labeling:

» Store all Metolcarb-d3 waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

» All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste," the full chemical name ("Metolcarb-d3"), the concentration, and the date of
accumulation.

5. Final Disposal:

o The disposal of Metolcarb-d3 waste is regulated and must be handled by a licensed
hazardous waste disposal company.

o Contact your institution's EHS office to arrange for the pickup and disposal of the waste.
Provide them with a complete inventory of the waste.
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* Metolcarb is designated with the EPA hazardous waste number P190, and its disposal must
comply with USEPA regulations.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the Metolcarb-d3 disposal process.

Preparation Decontamination
Don Personal Protective Equipment (PPE) Decontaminate Labware
Work in a Ventilated Area Collect Rinsate as Hazardous Waste

Handle Waste

ation & Collectign

Collect Solid Waste Collect Liquid Waste Collect Sharps Waste

Final Disposal

Store and Label Waste Container

nitiate Disposal

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12414777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Metolcarb-d3 waste.

By adhering to these procedures, researchers can effectively manage the risks associated with
Metolcarb-d3, ensuring a safe laboratory environment and protecting the ecosystem. Always
consult your institution's specific safety and disposal guidelines, as they may have additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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